Lansiumarin C
Lansiumarin C
Lansiumarin c belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. Lansiumarin c is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, lansiumarin c is primarily located in the membrane (predicted from logP). Outside of the human body, lansiumarin c can be found in fruits. This makes lansiumarin c a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
205115-75-9
VCID:
VC0198088
InChI:
InChI=1S/C21H22O5/c1-13(2)17(22)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(23)26-20(15)21/h5,7-9,11-12,17,22H,1,4,6,10H2,2-3H3/b14-8+
SMILES:
Molecular Formula:
C21H22O5
Molecular Weight:
354.4 g/mol
Lansiumarin C
CAS No.: 205115-75-9
Reference Standards
VCID: VC0198088
Molecular Formula: C21H22O5
Molecular Weight: 354.4 g/mol
CAS No. | 205115-75-9 |
---|---|
Product Name | Lansiumarin C |
Molecular Formula | C21H22O5 |
Molecular Weight | 354.4 g/mol |
IUPAC Name | 9-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dienoxy]furo[3,2-g]chromen-7-one |
Standard InChI | InChI=1S/C21H22O5/c1-13(2)17(22)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(23)26-20(15)21/h5,7-9,11-12,17,22H,1,4,6,10H2,2-3H3/b14-8+ |
Standard InChIKey | DBHLROWQWPSCQG-RIYZIHGNSA-N |
Isomeric SMILES | CC(=C)C(CC/C(=C/COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)/C)O |
Canonical SMILES | CC(=C)C(CCC(=CCOC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)C)O |
Appearance | Oil |
Description | Lansiumarin c belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. Lansiumarin c is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, lansiumarin c is primarily located in the membrane (predicted from logP). Outside of the human body, lansiumarin c can be found in fruits. This makes lansiumarin c a potential biomarker for the consumption of this food product. |
PubChem Compound | 10498320 |
Last Modified | Nov 11 2021 |
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